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e MASS SPECTROMETRY. ELECTRONIC STRUCTURE. OZONE FLUORIDE. LOW
TEMPERATURE ENVIRONMENT. MOLECULAR STRUCTURE. 1

Mass spectrometric investigations of the synthesis, stability, and energetics of the low-
temperature oxygen fluorides. I. The dioxygen fluorides - NASA Technical Reports Server
(NTRS) The mass spectra of O2F2 and O2F are reported. Appearance potentials of the various
ions in the spectra have been measured and these data have been used to discuss the
ionization processes and the energetics of these species. The heat of formation of O2F2 has
been determined to be 4.73 f 0.32 kcal/mole. The O-F bond energy in O2F is 11.2 kcal,
whereas the first O-F bond energy in O2F2 is 18.0 kcal. ...

e NTRS - NASA Technical Reports Server

e 19650059530.

e Reprint (Version printed in journal)

e Malone, T. J. Mcgee, H. A., Jr.

e August 3, 2013.

o December 1, 1965.

e "Publication Information. Publication: JOURNAL OF PHYSICAL CHEMISTRY."
o Chemistry.

e 66A11210.

o Other.

e MASS SPECTROMETRY. OXYGEN FLUORIDE. BOND ENERGY. HEAT OF FORMATION.
IONIZATION POTENTIAL. 2

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-
Temperature Oxygen Fluorides. I. The Dioxygen Fluorides - ACS Publications (1965-12-01)
The mass spectra of O2F2 and O2F are reported. Appearance potentials of the various ions in
the spectra have been measured and these data have been used to discuss the ionization
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processes and the energetics of these species. The heat of formation of O2F2 has been
determined to be 4.73 f 0.32 kcal/mole. The O—F bond energy in O2F is 11.2 kcal, whereas the
first O—F bond energy in O2F2 is 18.0 kcal. ... (1965-12-01)

e "T. J. Malone; H. A. McGee. ... "
e "Journal of Physical Chemistry ... "

e "The mass spectra of O2F2 and O2F are reported. Appearance potentials of the various ions
in the spectra have been measured and these data have been used to discuss the ionization
processes and the energetics of these species. ... "

e "The heat of formation of O2F2 has been determined to be 4.73 f 0.32 kcal/mole. The O-F
bond energy in O2F is 11.2 kcal, whereas the first O—F bond energy in O2F2 is 18.0 kcal."

e The heat of formation of O2F2 has been determined to be 4.73 f 0.32 kcal/mole.

e The O-F bond energy in O2F is 11.2 kcal, whereas the first O—F bond energy in O2F2 is
18.0 kcal. ... (1965-12-01) Article Views. 110. Altmetric. -. Citations. 36. Supporting
Information. -. Cited By. 36. more. Share. Abstract. The mass spectra of O2F2 and O2F are
reported. Appearance potentials of the various ions in the spectra have been measured and
these data have been used to discuss the ionization processes and the energetics of these
species. The heat of formation of O2F2 has been determined to be 4.73 f 0.32 kcal/mole.
The O—F bond energy in O2F is 11.2 kcal, whereas the first O—F bond energy in O2F2 is
18.0 kcal. 3

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-
Temperature Oxygen Fluorides. I. The Dioxygen Fluorides - DeepDyve The mass spectra of
O2F2 and O2F are reported. Appearance potentials of the various ions in the spectra have
been measured and these data have been used to discuss the ionization processes and the
energetics of these species. The heat of formation of O2F2 has been determined to be 4.73 f
0.32 kcal/mole. The O-F bond energy in O2F is 11.2 kcal, whereas the first O-F bond energy in
O2F2 is 18.0 kcal. ... The mass spectra of O2F2 and O2F are reported. Appearance potentials
of the various ions in the spectra have been measured and these data have been used to
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discuss the ionization processes and the energetics of these species. The heat of formation of
O2F2 has been determined to be 4.73 f 0.32 kcal/mole. ...

e Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-
Temperature Oxygen Fluorides. I. The Dioxygen Fluorides

e Malone, T. J.; McGee, H. A.

» Journal of Physical Chemistry, vol. 69, no. 12, pp. 4318-4324, 1965. ... The O-F bond energy
in O2F is 11.2 kcal, whereas the first O-F bond energy in O2F2 is 18.0 kcal. 4

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-
Temperature Oxygen Fluorides. Il. Ozone Difluoride - ACS Publications (1967-09-01) The
existence of the molecule ozone difluoride, O3F2, has been unequivocally established by mass
spectrometric observations at low temperatures. Samples of O3F2 were prepared in a 2000-
Mc. microwave discharge through a flowing mixture of O2 and F2 at —196°. The compound is
stable only at low temperatures, decomposing into O2F2 and O2 at about —150°. The ionization
potential of O3F2 is 12.7 + 0.1 V. and the 70-eV mass spectrum exhibits ions at m/e = 86
(O3F2+), 70 (O2F2+), 67 (O2F+), 51 (OF+), 48 (0O3+), 32 (0O2+), and 16 (O+). From the
appearance potential of O2F+ from O3F2, the heat of formation of O3F2 has been estimated to
be 9.6 kcal./mole. ... (1967-09-01)

e "T.J. Malone; H. A. McGee. ... "

e "Journal of Physical Chemistry ... "

e "The existence of the molecule ozone difluoride, O3F2, has been unequivocally established
by mass spectrometric observations at low temperatures. Samples of O3F2 were prepared
in a 2000-Mc. microwave discharge through a flowing mixture of O2 and F2 at -196°. ... "

e "The compound is stable only at low temperatures, decomposing into O2F2 and O2 at about
—150°. The ionization potential of O3F2 is 12.7 + 0.1 V. and the 70-eV mass spectrum
exhibits ions at m/e = 86 (O3F2+), 70 (O2F2+), 67 (O2F+), 51 (OF+), 48 (O3+), 32 (02+),
and 16 (O+). From the appearance potential of O2F+ from O3F2, the heat of formation of
O3F2 has been estimated to be 9.6 kcal./mole.” ... (1967-09-01) The existence of the
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molecule ozone difluoride, O3F2, has been unequivocally established by mass spectrometric
observations at low temperatures. Samples of O3F2 were prepared in a 2000-Mc.
microwave discharge through a flowing mixture of O2 and F2 at —196°. The compound is
stable only at low temperatures, decomposing into O2F2 and O2 at about —150°. ... and the
70-eV mass spectrum exhibits ions at m/e = 86 (O3F2+), 70 (O2F2+), 67 (O2F+), 51 (OF+),
48 (03+), 32 (O2+), and 16 (O+). From the appearance potential of O2F+ from O3F2, the
heat of formation of O3F2 has been estimated to be 9.6 kcal./mole. 2

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-
Temperature Oxygen Fluorides. I. The Dioxygen Fluorides | Office of Scientific and Technical
Information The mass spectra of O/sub 2/F/sub 2/ and O/sub 2/F are reported. Appearance
potentials of the various ions in the spectra have been measured and these data have been
used to discuss the ionization processes and the energetics of these species. The heat of
formation of O/sub 2/F/sub 2/ has been determined to be 4.73 plus or minus 0.32 kcal/mole.
The O-F bond energy in O/sub 2/F is 11.2 kcal, whereas the first O-F bond energy in O/sub
2/F/sub 2/ is 18.0 kcal. (auth) ... The mass spectra of O/sub 2/F/sub 2/ and O/sub 2/F are
reported. Appearance potentials of the various ions in the spectra have been measured and
these data have been used to discuss the ionization processes and the energetics of these
species. The heat of formation of O/sub 2/F/sub 2/ has been determined to be 4.73 plus or
minus 0.32 kcal/mole. The O-F bond energy in O/sub 2/F is 11.2 kcal, whereas the first O-F
bond energy in O/sub 2/F/sub 2/ is 18.0 kcal. (auth) 3

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-
Temperature Oxygen Fluorides. 1. Ozone Difluoride - DeepDyve The existence of the molecule
ozone difluoride, O3F2, has been unequivocally established by mass spectrometric
observations at low temperatures. Samples of O3F2 were prepared in a 2000-Mc. microwave
discharge through a flowing mixture of O2 and F2 at —196°. The compound is stable only at low
temperatures, decomposing into O2F2 and O2 at about —150°. The ionization potential of O3F2
is 12.7 £ 0.1 V. and the 70-eV mass spectrum exhibits ions at m/e = 86 (O3F2+), 70 (O2F2+),
67 (O2F+), 51 (OF+), 48 (O3+), 32 (02+), and 16 (O+). From the appearance potential of
O2F+ from O3F2, the heat of formation of O3F2 has been estimated to be 9.6 kcal./mole. ...
The existence of the molecule ozone difluoride, O3F2, has been unequivocally established by
mass spectrometric observations at low temperatures. Samples of O3F2 were prepared in a
2000-Mc. microwave discharge through a flowing mixture of O2 and F2 at —196°. The
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compound is stable only at low temperatures, decomposing into O2F2 and O2 at about —150°.

e Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-
Temperature Oxygen Fluorides. 1. Ozone Difluoride

e Malone, T. J.; McGee, H. A.

e Journal of Physical Chemistry, vol. 71, no. 9, pp. 3060-3063, 1967. ... The ionization potential
of O3F2is 12.7 £ 0.1 V. and the 70-eV mass spectrum exhibits ions at m/e = 86 (O3F2+), 70
(O2F2+), 67 (O2F+), 51 (OF+), 48 (03+), 32 (0O2+), and 16 (O+). From the appearance
potential of O2F+ from O3F2, the heat of formation of O3F2 has been estimated to be 9.6
kcal./mole. 4

Mass Spectrometric Investigations of the Synthesis, Stability, and Energetics of the Low-
Temperature Oxygen Fluorides. I. The Dioxygen Fluorides. - ReadCube The mass spectra of
O2F2 and O2F are reported. Appearance potentials of the various ions in the spectra have
been measured and these data have been used to discuss the ionization processes and the
energetics of these species. The heat of formation of O2F2 has been determined to be 4.73 f
0.32 kcal/mole. The O—F bond energy in O2F is 11.2 kcal, whereas the first O—F bond energy
in O2F2 is 18.0 kcal. ... The mass spectra of O2F2 and O2F are reported. Appearance
potentials of the various ions in the spectra have been measured and these data have been
used to discuss the ionization processes and the energetics of these species. The heat of
formation of O2F2 has been determined to be 4.73 f 0.32 kcal/mole. The O—F bond energy in
O2F is 11.2 kcal, whereas the first O—F bond energy in O2F2 is 18.0 kcal. 2

Mass spectrometric investigations of the synthesis, stability, and energetics of the low-
temperature oxygen fluorides. I. The dioxygen fluorides. - NASA Technical Reports Server
(NTRS) The mass spectra of O2F2 and O2F are reported. Appearance potentials of the various
ions in the spectra have been measured and these data have been used to discuss the
ionization processes and the energetics of these species. The heat of formation of O2F2 has
been determined to be 4.73 f 0.32 kcal/mole. The O-F bond energy in O2F is 11.2 kcal,
whereas the first O-F bond energy in O2F2 is 18.0 kcal. ...

e NTRS - NASA Technical Reports Server
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e 19650059530.

e Reprint (Version printed in journal)

e Malone, T. J. Mcgee, H. A., Jr.

e August 3, 2013.

o December 1, 1965.

e "Publication Information. Publication: JOURNAL OF PHYSICAL CHEMISTRY."
o Chemistry.

e 66A11210.

o Other.

e MASS SPECTROMETRY. OXYGEN FLUORIDE. BOND ENERGY. HEAT OF FORMATION.
IONIZATION POTENTIAL. 5 Distinguishing OF2 from OzF2 Using Mass Spectrometry: A
Comparative Guide

For researchers, scientists, and professionals in drug development, accurate identification of
highly reactive fluorinated compounds is paramount. Oxygen difluoride (OF2) and dioxygen
difluoride (Oz2F2) are two such compounds that, while both composed of oxygen and fluorine,
exhibit distinct properties and reactivity. Mass spectrometry offers a powerful analytical
technique to differentiate between these two molecules. This guide provides a detailed
comparison of their mass spectra, experimental considerations for their analysis, and the key
distinguishing features.

Mass Spectral Data Comparison

The primary distinction between OF2 and OzF2 in mass spectrometry lies in their molecular
weights and fragmentation patterns. Electron ionization (El) is the most common method for
analyzing these volatile, reactive compounds. The high energy of electron impact (typically 70
eV) causes both ionization of the parent molecule and its fragmentation into smaller,
characteristic ions.
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Feature Oxygen Difluoride (OF2) Dioxygen Difluoride (O2F2)
Molecular Weight 53.996 g/mol 69.995 g/mol

Molecular lon (M™*) m/z 54 (OF2z%) m/z 70 (OzFz2")

Major Fragment lons (m/z) 35 (OF™*), 19 (F*), 16 (O1) 51 (Oz2F*), 32 (O2%), 19 (F%)

Base Peak (Most Abundant
o) m/z 35 (OF™) m/z 51 (OzF*)
on

Oxygen Difluoride (OF2): The NIST WebBook provides a well-documented mass spectrum for
OF2. The molecular ion peak is observed at an m/z of 54, corresponding to the intact OF2
molecule. The most abundant fragment ion (the base peak) is observed at m/z 35, which
corresponds to the loss of one fluorine atom to form the OF* cation. Other significant fragments
include the fluorine cation (F*) at m/z 19 and the oxygen cation (O*) at m/z 16.

Dioxygen Difluoride (OzF2): The mass spectrum of OzF2 was reported by T. J. Malone and H.
A. McGee. The molecular ion is observed at an m/z of 70. The base peak in the spectrum is at
m/z 51, corresponding to the OzF* fragment. Other observed fragments include Oz at m/z 32
and F* at m/z 19.

Distinguishing Features at a Glance

The key to distinguishing OF2 from OzF: lies in observing the molecular ion peak and the base
peak.

e Molecular lon: The presence of a peak at m/z 54 is indicative of OFz, while a peak at m/z 70
points to the presence of OzF2.

o Base Peak: For OF2, the most intense peak will be at m/z 35 (OF*). For OzFz, the base peak
will be at m/z 51 (OzF*).

Experimental Protocols

The analysis of highly reactive and thermally unstable compounds like OFz and OzF:z requires
specialized experimental setups to ensure both safety and data quality.
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lonization Method: Electron lonization (El) at 70 eV is the standard method for generating the
mass spectra of these compounds. This "hard" ionization technique provides reproducible
fragmentation patterns that are crucial for structural identification.

Sample Introduction: Due to the high reactivity and low thermal stability of OzFz, a specialized
inlet system is necessary. A refrigerated inlet system, as described by McGee, Malone, and
Martin, is ideal. This setup allows the sample to be introduced into the ion source at very low
temperatures, minimizing decomposition before ionization. For the more stable OF2, a standard
gas inlet system can be used, although caution is still required due to its reactivity.

Instrumentation: A quadrupole or time-of-flight (TOF) mass analyzer is suitable for separating
the resulting ions. High-resolution mass spectrometry can be employed to confirm the
elemental composition of the observed ions.

Safety Precautions: Both OF2 and OzFz are powerful oxidizing and fluorinating agents. Extreme
caution must be exercised when handling these compounds. All experiments should be
conducted in a well-ventilated fume hood, and appropriate personal protective equipment
(PPE), including gloves and safety glasses, must be worn. The mass spectrometer and inlet
system should be constructed from materials resistant to fluorine and oxygen fluorides.

Logical Workflow for Identification

The following diagram illustrates the logical workflow for distinguishing between OF2 and O:zF2
based on their mass spectral data.
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Workflow for Distinguishing OF2 and OzF2 by Mass Spectrometry

Workflow for Distinguishing OF2 and OzF2 by Mass Spectrometry

Acquire Mass Spectrum

Observe Molecular lon (M+)

&:5’%&:70

Identify Base Peak Other m/z

/ Wguous

Analyze Fragmentation Pattern Inconclusive/Mixture

Base Peak m/z 35 (OF™) Base Peak m/z 51 (OzF*)
Other fragments: m/z 19 (F*), 16 (O%) Other fragments: m/z 32 (O2%), 19 (F*)

Compound is OF2 Compound is OzF2

Click to download full resolution via product page

Caption: Logical workflow for identifying OF2 vs. OzF2 via mass spectrometry.

In conclusion, mass spectrometry provides a clear and definitive method for distinguishing
between OF2 and OzFz. By carefully examining the molecular ion and the characteristic
fragmentation patterns, researchers can confidently identify these highly reactive and important

fluorine compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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